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Compound of Interest

Compound Name: 1-Bromo-1-chlorocyclobutane

Cat. No.: B13957212 Get Quote

Technical Guide: Physical Properties of 1-
Bromo-1-chlorocyclobutane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 1-Bromo-
1-chlorocyclobutane, specifically its boiling point and density. Due to a lack of extensive

experimental data in publicly available literature, this guide presents predicted values from

computational models. Furthermore, it outlines standardized experimental protocols for the

determination of these fundamental physical constants, which can be applied to this and similar

halogenated cyclobutane compounds.

Core Physical Properties
The physical characteristics of 1-Bromo-1-chlorocyclobutane are influenced by the presence

of two different halogen atoms on the same carbon of the cyclobutane ring. This substitution

pattern impacts the compound's polarity, molecular weight, and intermolecular forces, which in

turn determine its boiling point and density.

Data Presentation
The following table summarizes the available quantitative data for 1-Bromo-1-
chlorocyclobutane. It is important to note that these values are predicted and may differ from

experimentally determined values.
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Physical Property Value Source

Boiling Point
151.9 ± 13.0 °C (at 760

mmHg)
Predicted[1]

Density 1.7 ± 0.1 g/cm³ Predicted[1]

Molecular Weight 169.45 g/mol Computed[1][2]

Experimental Protocols
Precise experimental determination of the boiling point and density is crucial for the accurate

characterization of a compound. The following are detailed methodologies for these

measurements, broadly applicable to liquid organic compounds like 1-Bromo-1-
chlorocyclobutane.

Boiling Point Determination: Thiele Tube Method
The Thiele tube method is a common and efficient technique for determining the boiling point of

a small quantity of a liquid.

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Sample vial

Heating source (e.g., Bunsen burner or oil bath)

Rubber band or wire for attachment

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the sample vial.
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A capillary tube, sealed at one end, is placed open-end-down into the sample vial.

The sample vial is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The thermometer and vial assembly are placed in a Thiele tube containing a high-boiling

point liquid (e.g., mineral oil), ensuring the sample is fully submerged.

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[3][4]

Density Determination: Pycnometer Method
A pycnometer is a flask with a specific, accurately known volume, used for the precise

measurement of the density of a liquid.

Apparatus:

Pycnometer (with a ground-glass stopper and capillary tube)

Analytical balance

Thermometer

Water bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.
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The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped

away.

The filled pycnometer is weighed.

The temperature of the liquid is recorded.

The pycnometer is then emptied, cleaned, and filled with a reference liquid of known density

(e.g., distilled water) at the same temperature.

The pycnometer filled with the reference liquid is weighed.

The density of the sample liquid is calculated using the following formula:

Density of Sample = (Mass of Sample / Mass of Reference Liquid) * Density of Reference

Liquid

Synthesis Pathway Visualization
The synthesis of 1-Bromo-1-chlorocyclobutane can be approached through the sequential

halogenation of a cyclobutanone precursor.[1] This process involves the introduction of the two

different halogen atoms in a stepwise manner.

Cyclobutanone α-Halocyclobutanone
(α-chloro or α-bromo)

Halogenation
1-Bromo-1-chlorocyclobutane

Second Halogenation

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 1-Bromo-1-chlorocyclobutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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